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Compound of Interest

Compound Name: N-Ethylacetanilide
CAS No.: 529-65-7
Cat. No.: B1213863
Get Quote
. J

This technical guide provides a comprehensive overview of N-Ethylacetanilide, including its
chemical identity, physicochemical properties, a detailed experimental protocol for its synthesis,
and a visualization of the synthetic workflow. This document is intended for researchers,
scientists, and professionals in the field of drug development and chemical synthesis.

Chemical Identity: IUPAC Name and Synonyms

The compound N-Ethylacetanilide is systematically named according to the International
Union of Pure and Applied Chemistry (IUPAC) nomenclature. It is also known by several other
common and trade names.

¢ |[UPAC Name: N-ethyl-N-phenylacetamide[1]
e Synonyms:
o N-Ethylacetanilide[1]

o Acetamide, N-ethyl-N-phenyl-[1]
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o

Acetethylanilide[1]

o Ethylacetanilide

o Mannol[1]

o N-ethyl-acetanilide[1]

o N-Ethyl-N-phenylacetamide[1]
o ACETANILIDE, N-ETHYL-[1]

o ACETYL-N-ETHYLANILIDE[1]

Physicochemical Properties

The following table summarizes the key quantitative physicochemical properties of N-
Ethylacetanilide.
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Property Value
Molecular Formula C10H13NO
Molecular Weight 163.22 g/mol
CAS Number 529-65-7
Melting Point 54-55 °C
Boiling Point 258 °C
Density 1.035 g/cm3
Flash Point 101.4°C
LogP (predicted) 1.6

pKa (predicted) 0.54 £0.50
Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 1

Rotatable Bond Count 2

Synthesis of N-Ethylacetanilide: Experimental
Protocol

The synthesis of N-Ethylacetanilide is typically achieved through the N-acetylation of N-
ethylaniline. This reaction involves the introduction of an acetyl group onto the nitrogen atom of
N-ethylaniline. A common and effective method utilizes acetyl chloride as the acetylating agent
in the presence of a base to neutralize the hydrochloric acid byproduct.

Reaction Principle:

N-ethylaniline, a secondary amine, acts as a nucleophile, attacking the electrophilic carbonyl
carbon of acetyl chloride. This addition is followed by the elimination of a chloride ion, forming
the stable amide product, N-Ethylacetanilide. A tertiary amine base, such as triethylamine or
pyridine, is used to scavenge the HCI generated during the reaction, preventing the protonation
of the N-ethylaniline and driving the reaction to completion.
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Overall Reaction:

CeHsNH(CH2CHs) + CH3COCI| - CeHsN(CH2CH3)COCHSs + HCI

Materials:

N-ethylaniline

e Acetyl chloride

e Triethylamine (or pyridine)

o Anhydrous diethyl ether (or dichloromethane)
» 5% Hydrochloric acid solution

» Saturated sodium bicarbonate solution

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate

» Rotary evaporator

o Standard laboratory glassware (round-bottom flask, dropping funnel, condenser, etc.)
e Magnetic stirrer and stir bar

Procedure:

e Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a magnetic stir
bar, a dropping funnel, and a reflux condenser with a drying tube, dissolve N-ethylaniline (1
equivalent) and triethylamine (1.1 equivalents) in anhydrous diethyl ether (100 mL).

e Cooling: Cool the reaction mixture to 0 °C in an ice-water bath with continuous stirring.

o Addition of Acetyl Chloride: Add acetyl chloride (1.05 equivalents) dropwise to the stirred
solution via the dropping funnel over a period of 30 minutes. Maintain the temperature of the
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reaction mixture below 5 °C during the addition. A white precipitate of triethylamine
hydrochloride will form.

o Reaction Completion: After the addition is complete, allow the reaction mixture to warm to
room temperature and stir for an additional 2 hours.

o Workup - Acid Wash: Transfer the reaction mixture to a separatory funnel. Wash the organic
layer sequentially with 5% hydrochloric acid (2 x 50 mL) to remove unreacted triethylamine
and N-ethylaniline.

o Workup - Base Wash: Wash the organic layer with saturated sodium bicarbonate solution (2
x 50 mL) to neutralize any remaining acid.

e Workup - Brine Wash: Wash the organic layer with brine (1 x 50 mL).
e Drying: Dry the organic layer over anhydrous magnesium sulfate.

o Solvent Removal: Filter the drying agent and remove the diethyl ether under reduced
pressure using a rotary evaporator to yield the crude N-Ethylacetanilide.

 Purification: The crude product can be further purified by recrystallization from a suitable
solvent system (e.g., ethanol/water or hexane/ethyl acetate) or by vacuum distillation to
obtain pure N-Ethylacetanilide.

Visualizations

4.1. Synthesis Workflow of N-Ethylacetanilide

The following diagram illustrates the logical workflow for the synthesis and purification of N-
Ethylacetanilide.
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Caption: Logical workflow for the synthesis of N-Ethylacetanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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